Cas no 2241128-82-3 ((2-Methyl-4-(trifluoromethyl)furan-3-yl)methanamine hydrochloride)

• Product Name: (2-Methyl-4-(trifluoromethyl)furan-3-yl)methanamine hydrochloride
• CAS No: 2241128-82-3
• MF: C₇H₉ClF₃NO
• MW: 215.60067152977
• CID: 5194285
• Update Time: 2025-05-22

(2-Methyl-4-(trifluoromethyl)furan-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-methyl-4-(trifluoromethyl)furan-3-yl]methanamine hydrochloride
• (2-Methyl-4-(trifluoromethyl)furan-3-yl)methanamine hydrochloride
• [2-methyl-4-(trifluoromethyl)furan-3-yl]methanamine;hydrochloride
• starbld0020709
• Z3325036969

• Inchi： 1S/C7H8F3NO.ClH/c1-4-5(2-11)6(3-12-4)7(8,9)10;/h3H,2,11H2,1H3;1H
• InChI Key： KULQNTDJRGFXNP-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=COC(C)=C1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Topological Polar Surface Area: 39.2

Additional information on (2-Methyl-4-(trifluoromethyl)furan-3-yl)methanamine hydrochloride

(2-Methyl-4-(trifluoromethyl)furan-3-yl)methanamine hydrochloride: A Comprehensive Overview

The compound (2-Methyl-4-(trifluoromethyl)furan-3-yl)methanamine hydrochloride, identified by the CAS number 2241128-82-3, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic amines, specifically featuring a furan ring substituted with methyl and trifluoromethyl groups, along with an amine functionality. The presence of these substituents imparts unique chemical properties, making it a subject of interest in both academic research and commercial development.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of novel therapeutic agents. The furan ring, a five-membered aromatic heterocycle, is known for its stability and ability to participate in various chemical reactions. The substitution pattern on the furan ring—specifically the methyl and trifluoromethyl groups—plays a crucial role in determining the compound's reactivity, solubility, and biological activity. These properties make (2-Methyl-4-(trifluoromethyl)furan-3-yl)methanamine hydrochloride a valuable intermediate in organic synthesis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the furan derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, the use of transition metal catalysts has been reported to facilitate the formation of the trifluoromethyl group on the furan ring under mild conditions.

In terms of applications, (2-Methyl-4-(trifluoromethyl)furan-3-yl)methanamine hydrochloride has shown promise in the field of medicinal chemistry. Its amine functionality makes it a potential candidate for peptide synthesis or as a building block for more complex molecules. Additionally, the trifluoromethyl group is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, which are critical for drug candidates.

Recent research has also explored the use of this compound in materials science, particularly in the development of advanced polymers and coatings. The unique combination of electron-withdrawing groups (like trifluoromethyl) and electron-donating groups (like methyl) on the furan ring can influence the electronic properties of materials, making them suitable for applications in electronics or energy storage devices.

The environmental impact of synthesizing and using this compound has also come under scrutiny in recent years. Studies have shown that careful optimization of reaction conditions can significantly reduce waste generation and energy consumption during its production. Moreover, efforts are being made to develop recycling strategies for this compound to minimize its ecological footprint.

In conclusion, (2-Methyl-4-(trifluoromethyl)furan-3-yl)methanamine hydrochloride is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and green chemistry practices, positions it as an important molecule for future innovations.